5-[[(2S)-2-[(2R)-2-Carboxy-2-hydroxy-5-oxopyrrolidin-1-yl]propanoyl]amino]-2-hydroxypentane-1,2,3-tricarboxylic acid
5-[[(2S)-2-[(2R)-2-Carboxy-2-hydroxy-5-oxopyrrolidin-1-yl]propanoyl]amino]-2-hydroxypentane-1,2,3-tricarboxylic acid
Vibrioferrin is a tricarboxylic acid that is citric acid in which the pro-R carboxy group has been esterified with the primary hydroxy group of 2-hydroxy-1-{(2S)-1-[(2-hydroxyethyl)amino]-1-oxopropan-2-yl}-5-oxoproline. It is a siderophore isolated from bacteria closely associated or symbiotic with toxic, bloom-forming dinoflagellates. It has a role as a siderophore and a marine metabolite. It is a tertiary alcohol, a member of pyrrolidin-2-ones, a tricarboxylic acid, a carboxylic ester and a N-acyl hemiaminal. It derives from a citric acid. It is a conjugate acid of a vibrioferrin(3-).
Brand Name:
Vulcanchem
CAS No.:
157568-17-7
VCID:
VC0141267
InChI:
InChI=1S/C16H22N2O12/c1-7(18-9(19)2-4-16(18,30)14(27)28)11(22)17-5-3-8(12(23)24)15(29,13(25)26)6-10(20)21/h7-8,29-30H,2-6H2,1H3,(H,17,22)(H,20,21)(H,23,24)(H,25,26)(H,27,28)/t7-,8?,15?,16+/m0/s1
SMILES:
CC(C(=O)NCCC(C(=O)O)C(CC(=O)O)(C(=O)O)O)N1C(=O)CCC1(C(=O)O)O
Molecular Formula:
C16H22N2O12
Molecular Weight:
434.35 g/mol
5-[[(2S)-2-[(2R)-2-Carboxy-2-hydroxy-5-oxopyrrolidin-1-yl]propanoyl]amino]-2-hydroxypentane-1,2,3-tricarboxylic acid
CAS No.: 157568-17-7
Main Products
VCID: VC0141267
Molecular Formula: C16H22N2O12
Molecular Weight: 434.35 g/mol
CAS No. | 157568-17-7 |
---|---|
Product Name | 5-[[(2S)-2-[(2R)-2-Carboxy-2-hydroxy-5-oxopyrrolidin-1-yl]propanoyl]amino]-2-hydroxypentane-1,2,3-tricarboxylic acid |
Molecular Formula | C16H22N2O12 |
Molecular Weight | 434.35 g/mol |
IUPAC Name | 5-[[(2S)-2-[(2R)-2-carboxy-2-hydroxy-5-oxopyrrolidin-1-yl]propanoyl]amino]-2-hydroxypentane-1,2,3-tricarboxylic acid |
Standard InChI | InChI=1S/C16H22N2O12/c1-7(18-9(19)2-4-16(18,30)14(27)28)11(22)17-5-3-8(12(23)24)15(29,13(25)26)6-10(20)21/h7-8,29-30H,2-6H2,1H3,(H,17,22)(H,20,21)(H,23,24)(H,25,26)(H,27,28)/t7-,8?,15?,16+/m0/s1 |
Standard InChIKey | IGQXNKDXMPSELX-BIAKFKOBSA-N |
Isomeric SMILES | C[C@@H](C(=O)NCCC(C(=O)O)C(CC(=O)O)(C(=O)O)O)N1C(=O)CC[C@]1(C(=O)O)O |
SMILES | CC(C(=O)NCCC(C(=O)O)C(CC(=O)O)(C(=O)O)O)N1C(=O)CCC1(C(=O)O)O |
Canonical SMILES | CC(C(=O)NCCC(C(=O)O)C(CC(=O)O)(C(=O)O)O)N1C(=O)CCC1(C(=O)O)O |
Description | Vibrioferrin is a tricarboxylic acid that is citric acid in which the pro-R carboxy group has been esterified with the primary hydroxy group of 2-hydroxy-1-{(2S)-1-[(2-hydroxyethyl)amino]-1-oxopropan-2-yl}-5-oxoproline. It is a siderophore isolated from bacteria closely associated or symbiotic with toxic, bloom-forming dinoflagellates. It has a role as a siderophore and a marine metabolite. It is a tertiary alcohol, a member of pyrrolidin-2-ones, a tricarboxylic acid, a carboxylic ester and a N-acyl hemiaminal. It derives from a citric acid. It is a conjugate acid of a vibrioferrin(3-). |
Synonyms | vibrioferrin |
PubChem Compound | 197680 |
Last Modified | Nov 11 2021 |
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